Cas no 61197-03-3 (1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl-)

• Product Name: 1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl-
• CAS No: 61197-03-3
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 488839
• PubChem ID: 71398370
• Update Time: 2025-04-19

1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl-
• 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethylpropan-1-one
• DTXSID80819798
• 61197-03-3

• Inchi： 1S/C16H22O3/c1-5-16(18-10-11-19-16)13-8-6-12(7-9-13)14(17)15(2,3)4/h6-9H,5,10-11H2,1-4H3
• InChI Key： UDZGUTSCYNZQFM-UHFFFAOYSA-N
• SMILES： O1CCOC1(CC)C1C=CC(=CC=1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 262.15696
• Monoisotopic Mass: 262.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53